Cas no 1539042-47-1 (Sodium 3,4-dimethyl-5-nitrobenzene-1-sulfinate)

• Product Name: Sodium 3,4-dimethyl-5-nitrobenzene-1-sulfinate
• CAS No: 1539042-47-1
• MF: C₈H₈NNaO₄S
• MW: 237.208191871643
• CID: 5698777
• PubChem ID: 114287125
• Update Time: 2025-05-21

Sodium 3,4-dimethyl-5-nitrobenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• 1539042-47-1
• SODIUM 3,4-DIMETHYL-5-NITROBENZENE-1-SULFINATE
• EN300-722639
• SODIUM3,4-DIMETHYL-5-NITROBENZENE-1-SULFINATE
• Benzenesulfinic acid, 3,4-dimethyl-5-nitro-, sodium salt (1:1)
• Sodium 3,4-dimethyl-5-nitrobenzene-1-sulfinate

• Inchi： 1S/C8H9NO4S.Na/c1-5-3-7(14(12)13)4-8(6(5)2)9(10)11;/h3-4H,1-2H3,(H,12,13);/q;+1/p-1
• InChI Key： NWWXSSQQLGHQSD-UHFFFAOYSA-M
• SMILES： S(C1C=C(C(C)=C(C)C=1)[N+](=O)[O-])(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 237.00717319g/mol
• Monoisotopic Mass: 237.00717319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų

Additional information on Sodium 3,4-dimethyl-5-nitrobenzene-1-sulfinate

Sodium 3,4-Dimethyl-5-Nitrobenzene-1-Sulfinate: A Comprehensive Overview

Sodium 3,4-dimethyl-5-nitrobenzene-1-sulfinate, also known by its CAS number 1539042-47-1, is a highly specialized chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a sulfinate group with a nitro-substituted aromatic ring. The presence of the sulfinate group imparts distinctive chemical properties, making it a valuable intermediate in various synthetic processes.

The molecular structure of sodium 3,4-dimethyl-5-nitrobenzene-1-sulfinate consists of a benzene ring substituted with methyl groups at positions 3 and 4, a nitro group at position 5, and a sulfinate group at position 1. This arrangement not only influences its physical properties but also plays a crucial role in its reactivity. Recent studies have highlighted the importance of such substituted aromatic compounds in the development of advanced materials, particularly in the context of their electronic and optical properties.

One of the most notable applications of sodium 3,4-dimethyl-5-nitrobenzene-1-sulfinate is in the synthesis of functional polymers. Researchers have demonstrated that this compound can serve as a precursor for the preparation of polymeric materials with tailored properties, such as high thermal stability and enhanced mechanical strength. These materials find applications in industries ranging from electronics to aerospace.

In addition to its role in polymer synthesis, sodium 3,4-dimethyl-5-nitrobenzene-1-sulfinate has also been explored for its potential in pharmaceutical chemistry. The sulfinate group is known to facilitate certain types of reactions that are critical in drug discovery processes. Recent advancements in medicinal chemistry have underscored the importance of such intermediates in the development of bioactive compounds with specific therapeutic targets.

The synthesis of sodium 3,4-dimethyl-5-nitrobenzene-1-sulfinate typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the sulfonation of a pre-substituted benzene derivative followed by neutralization to yield the sodium salt. This process is often optimized using modern techniques such as microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining product purity.

From an environmental perspective, the handling and disposal of sodium 3,4-dimethyl-5-nitrobenzene-1-sulfinate must adhere to stringent safety protocols. While it is not classified as a hazardous material under standard regulations, its chemical reactivity necessitates careful storage and usage practices. Researchers are actively exploring greener synthetic methods to minimize the environmental footprint associated with its production.

In conclusion, sodium 3,4-dimethyl-5-nitrobenzene-1-sulfinate stands as a testament to the ingenuity and precision required in modern chemical synthesis. Its unique properties and versatile applications continue to drive innovation across multiple disciplines. As research into this compound progresses, it is anticipated that new insights will further expand its utility in both academic and industrial settings.